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Compound of Interest

Compound Name: 6-Hydroxy Chlorzoxazone-13C6

Cat. No.: B021243 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, immediate safety and logistical

information for the proper disposal of 6-Hydroxy Chlorzoxazone-¹³C₆, a stable isotope-labeled

metabolite of the muscle relaxant Chlorzoxazone, commonly used in metabolic and

pharmacokinetic studies. While a specific Safety Data Sheet (SDS) for the ¹³C₆-labeled

compound is not readily available, the disposal procedures should follow the guidelines for its

unlabeled counterpart, 6-Hydroxychlorzoxazone, due to their identical chemical properties.

Hazard Profile and Safety Summary
6-Hydroxychlorzoxazone is classified as a hazardous substance. It is harmful if swallowed and

causes skin and serious eye irritation.[1] The following table summarizes key quantitative

safety data derived from the SDS of the unlabeled compound.
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Hazard
Classification

GHS
Pictogram

Signal Word
Hazard
Statements

Acute Toxicity
(Oral LD50)

Acute Toxicity

(Oral), Category

4

GHS07 Warning
H302: Harmful if

swallowed

763 mg/kg (rat,

for

Chlorzoxazone)

[1], 2,500 mg/kg

(mouse, for 6-

hydroxy

Chlorzoxazone)

Skin Irritation,

Category 2
GHS07 Warning

H315: Causes

skin irritation
Not available

Serious Eye

Irritation,

Category 2A

GHS07 Warning

H319: Causes

serious eye

irritation

Not available

Specific target

organ toxicity

(single

exposure),

Category 3

GHS07 Warning

H335: May

cause respiratory

irritation

Not available

Personal Protective Equipment (PPE) and Handling
Before handling 6-Hydroxy Chlorzoxazone-¹³C₆, it is crucial to wear appropriate personal

protective equipment to minimize exposure.

Gloves: Wear protective gloves. Use proper glove removal technique to avoid skin contact.

Eye Protection: Use safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is recommended.

Ventilation: Handle the compound in a well-ventilated area or in a chemical fume hood.

Wash hands and face thoroughly after handling.[1] Do not eat, drink, or smoke when using this

product.[1]
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Step-by-Step Disposal Protocol
The primary recommendation for the disposal of 6-Hydroxy Chlorzoxazone-¹³C₆ is to send it to

an approved waste disposal plant. Adherence to local, state, and federal regulations is

mandatory.

Segregation of Waste:

Solid Waste: Collect any solid 6-Hydroxy Chlorzoxazone-¹³C₆, contaminated lab materials

(e.g., weigh boats, filter paper), and empty containers in a designated, clearly labeled

hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and

clearly labeled hazardous waste container. Do not mix with other incompatible waste

streams.

Contaminated Sharps: Any needles, syringes, or other sharps contaminated with the

compound must be disposed of in a designated sharps container for hazardous chemical

waste.

Container Labeling:

All waste containers must be clearly labeled with the full chemical name: "6-Hydroxy

Chlorzoxazone-¹³C₆".

Include the appropriate hazard pictograms (e.g., GHS07 for irritant and harmful).

Indicate the approximate quantity of the waste.

Storage of Waste:

Store the sealed and labeled waste containers in a designated, secure hazardous waste

accumulation area.

This area should be well-ventilated and away from incompatible materials.

Arranging for Disposal:
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Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the

hazardous waste.

Provide the EHS or contractor with a complete inventory of the waste, including the

chemical name and quantity.

Decontamination of Work Area:

After completing work and preparing the waste for disposal, thoroughly decontaminate the

work surfaces and any equipment used. Use an appropriate solvent (e.g., ethanol or

methanol) followed by soap and water. Dispose of the cleaning materials as hazardous

waste.

Experimental Workflow and Disposal Decision Logic
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 6-Hydroxy Chlorzoxazone-¹³C₆ in a laboratory setting.
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Caption: Disposal workflow for 6-Hydroxy Chlorzoxazone-¹³C₆.
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By adhering to these procedures, researchers and laboratory personnel can ensure the safe

handling and environmentally responsible disposal of 6-Hydroxy Chlorzoxazone-¹³C₆, fostering

a culture of safety and compliance within the scientific community. Always consult your

institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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